Cas no 2028725-39-3 (tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate
• CAS No: 2028725-39-3
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 5890881
• PubChem ID: 165623727
• Update Time: 2025-10-28

tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate
• EN300-1888979
• tert-butyl N-[2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethyl]carbamate
• 2028725-39-3

• Inchi： 1S/C12H22N4O2/c1-8-6-15-16(5)10(8)9(13)7-14-11(17)18-12(2,3)4/h6,9H,7,13H2,1-5H3,(H,14,17)
• InChI Key： KDBDJQYZTKKUCH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1=C(C)C=NN1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate (CAS No. 2028725-39-3)

Tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2028725-39-3, represents a novel molecular entity with a unique structural framework that has the potential to contribute to the development of innovative therapeutic agents. The molecular structure incorporates several key functional groups, including an amine moiety, a carbamate group, and a pyrazole ring system, which collectively endow the compound with distinctive chemical and biological properties.

The presence of the tert-butyl group at the nitrogen atom of the carbamate moiety enhances the stability of the compound, making it more suitable for further chemical modifications and derivatization. This stability is particularly important in pharmaceutical applications where structural integrity under various reaction conditions is crucial. Additionally, the 1,4-dimethyl-1H-pyrazol-5-yl substituent introduces additional complexity to the molecule, which can influence its interactions with biological targets. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies suggest that the amine group and the pyrazole ring system may engage in hydrogen bonding and hydrophobic interactions with protein receptors, respectively. Such interactions are critical for modulating enzyme activity and receptor signaling pathways, which are often implicated in various diseases.

In the context of drug discovery, Tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate has been explored as a lead compound for developing novel inhibitors targeting enzymes involved in metabolic pathways associated with cancer and inflammation. The pyrazole moiety, in particular, has been identified as a key pharmacophore in several FDA-approved drugs due to its ability to modulate enzyme kinetics effectively. By incorporating this motif into the molecular framework of this compound, researchers aim to leverage its known biological activities while exploring new therapeutic possibilities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyrazole ring system efficiently. These synthetic strategies not only enhance the efficiency of production but also allow for scalability, which is essential for industrial applications.

Evaluation of the pharmacokinetic properties of Tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate has revealed promising characteristics that make it a viable candidate for further development. Preliminary studies indicate good solubility in both aqueous and organic solvents, which facilitates formulation into various drug delivery systems. Additionally, preliminary toxicity assessments have shown minimal adverse effects at tested concentrations, suggesting a favorable safety profile.

The integration of this compound into drug development pipelines is further supported by its potential synergistic effects when combined with other therapeutic agents. Combination therapies have become increasingly important in modern medicine due to their ability to enhance treatment efficacy while reducing side effects. The unique structural features of Tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate make it an attractive candidate for such combinations.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the molecular framework. By systematically altering substituents such as the amine or carbamate groups, researchers can fine-tune the biological activity and pharmacokinetic properties of this compound series. This approach will not only provide insights into structure-function relationships but also accelerate the discovery of novel bioactive molecules.

The role of computational tools in optimizing drug candidates cannot be overstated. Molecular dynamics simulations and virtual screening techniques have been instrumental in identifying promising derivatives of Tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcarbamate before experimental validation. These methods enable researchers to predict how modifications will affect binding affinity and metabolic stability without conducting extensive wet-lab experiments.

In conclusion,Tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol -5 -yl)ethylcarbamate (CAS No. 2028725 -39 -3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.